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Compound of Interest

Compound Name: 2-Bromododecane

Cat. No.: B081265

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Bromododecane, a versatile haloalkane
utilized in a range of synthetic applications. We will delve into its fundamental chemical and
physical properties, explore common synthetic routes, and detail its utility as a key intermediate
in the construction of more complex molecular architectures. This document is intended to
serve as a practical resource for laboratory professionals, offering not only procedural details
but also the underlying scientific principles that govern its reactivity and application.

Core Compound Identification
CAS Number: 13187-99-0[1][2][3][4]
Molecular Formula: C12H2sBr[1][3]

Molecular Weight: 249.23 g/mol [1][3]

Physicochemical Properties of 2-Bromododecane

The physical characteristics of 2-Bromododecane are critical for its handling, storage, and use
in chemical reactions. A summary of these properties is provided in the table below.
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Property Value Source
Melting Point -96 °C (lit.) [1][2]14]
Boiling Point 130 °C at 6 mmHg (lit.) [1112]14]
Density 1.02 g/mL at 25 °C (lit.) [1]
Refractive Index n20/D 1.4555 (lit.) [1112]
Flash Point >230 °F [1]

Synthesis of 2-Bromododecane

The synthesis of 2-Bromododecane, a secondary bromoalkane, can be achieved through
several methods. A common and effective approach involves the bromination of dodecane. The
following protocol outlines a representative procedure.

Experimental Protocol: Bromination of Dodecane

This protocol describes the synthesis of 2-Bromododecane from dodecane. The reaction
proceeds via a free-radical chain mechanism, where bromine radicals selectively abstract a
secondary hydrogen atom from the dodecane backbone, followed by reaction with molecular
bromine to yield the product.

Materials:

Dodecane

e N-Bromosuccinimide (NBS)

e Benzoyl peroxide (BPO)

e Carbon tetrachloride (CCla)

e Saturated sodium bicarbonate solution

e Saturated sodium thiosulfate solution

¢ Anhydrous magnesium sulfate
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e Round-bottom flask

» Reflux condenser

o Magnetic stirrer and stir bar
e Heating mantle

e Separatory funnel

e Rotary evaporator
Procedure:

 In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve
dodecane in carbon tetrachloride.

o Add N-Bromosuccinimide (NBS) and a catalytic amount of benzoyl peroxide (BPO) to the
solution.

o Heat the reaction mixture to reflux with vigorous stirring. The reaction is initiated by the
thermal decomposition of BPO to form phenyl radicals, which then abstract a bromine atom
from NBS to generate bromine radicals.

e Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC) until the starting material is consumed.

o Cool the reaction mixture to room temperature and filter to remove the succinimide
byproduct.

o Transfer the filtrate to a separatory funnel and wash sequentially with saturated sodium
thiosulfate solution (to quench any remaining bromine), saturated sodium bicarbonate
solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

e The crude product can be purified by vacuum distillation to yield pure 2-Bromododecane.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b081265?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Key Reactions and Applications

2-Bromododecane is a valuable reagent in organic synthesis, primarily serving as a precursor
for the introduction of the dodecyl group onto other molecules. Its utility stems from the
reactivity of the carbon-bromine bond in nucleophilic substitution and organometallic reactions.

Grighard Reagent Formation and Subsequent Reactions

One of the most important applications of 2-Bromododecane is in the formation of the
corresponding Grignard reagent, dodecylmagnesium bromide. This organometallic compound
is a potent nucleophile and a strong base, enabling the formation of new carbon-carbon bonds.

[5]

Causality Behind Experimental Choices: The formation of a Grignard reagent is highly sensitive
to moisture and protic solvents, as the reagent will be quenched by protonation.[5] Therefore,
all glassware must be rigorously dried, and anhydrous solvents must be used to ensure a
successful reaction.[5][6]

Materials:

e 2-Bromododecane

e Magnesium turnings

e Anhydrous diethyl ether or tetrahydrofuran (THF)
 lodine crystal (as an initiator)

e Three-neck round-bottom flask

» Reflux condenser

e Dropping funnel

» Nitrogen or argon gas inlet

e Magnetic stirrer and stir bar
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Procedure:

» Assemble a dry three-neck round-bottom flask with a reflux condenser, a dropping funnel,
and a nitrogen inlet. Flame-dry the apparatus under a stream of nitrogen to remove any
residual moisture.

e Place magnesium turnings in the flask and add a small crystal of iodine.
« In the dropping funnel, prepare a solution of 2-Bromododecane in anhydrous diethyl ether.

e Add a small portion of the 2-Bromododecane solution to the magnesium turnings. The
reaction is initiated when the brown color of the iodine disappears and the solution becomes
cloudy with gentle bubbling. Gentle warming with a heat gun may be necessary to initiate the
reaction.[6]

e Once the reaction has started, add the remaining 2-Bromododecane solution dropwise at a
rate that maintains a gentle reflux.

 After the addition is complete, continue to stir the mixture until most of the magnesium has
been consumed. The resulting greyish solution is the Grignard reagent and should be used
immediately in subsequent reactions.

2-Bromododecane Reacts with

' Mg } Grignard Reagent

Solvent

Anhydrous Ether

Click to download full resolution via product page

Caption: Formation of a Grignard Reagent from 2-Bromododecane.
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Alkylation Reactions

2-Bromododecane is an effective alkylating agent, capable of introducing the dodecyl group
via nucleophilic substitution reactions.[7] It can react with a variety of nucleophiles, including
amines, alkoxides, and carbanions, to form new carbon-heteroatom or carbon-carbon bonds.

As a secondary haloalkane, 2-Bromododecane can undergo nucleophilic substitution through
both Sn1 and Sn2 pathways. The preferred mechanism is influenced by the nature of the
nucleophile, the solvent, and the reaction temperature. A strong, unhindered nucleophile and a
polar aprotic solvent will favor the Sn2 mechanism, leading to an inversion of stereochemistry
at the chiral center. Conversely, a weak nucleophile and a polar protic solvent will promote the
Snl mechanism, proceeding through a carbocation intermediate and resulting in a racemic
mixture.
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Caption: Generalized Sn2 reaction mechanism with 2-Bromododecane.

Applications in Research and Development

The long alkyl chain of 2-Bromododecane imparts lipophilic properties to molecules, making it
a useful building block in the development of compounds with specific biological activities.

e Drug Development: In medicinal chemistry, the introduction of a dodecyl group can enhance
the membrane permeability and bioavailability of drug candidates. 2-Bromododecane has
been used in the synthesis of novel anesthetic compounds.[8]

o Agrochemicals: It serves as an intermediate in the synthesis of pesticides and herbicides,
where the long alkyl chain can improve the efficacy and target specificity of the active
ingredients.[9]
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o Material Science: 2-Bromododecane is used to modify the properties of polymers and other
materials, for example, to increase hydrophobicity.

Safety and Handling

2-Bromododecane is considered hazardous and should be handled with appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4][10] It is
irritating to the eyes, respiratory system, and skin.[4] All manipulations should be performed in
a well-ventilated fume hood.[11] Store in a tightly closed container in a cool, dry place.[10] For
detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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